Cas no 866723-24-2 (Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]-)
Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]-
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- Inchi: 1S/C12H15NO2S/c13-12(14)8-16(15)11-7-3-5-9-4-1-2-6-10(9)11/h1-2,4,6,11H,3,5,7-8H2,(H2,13,14)
- InChI Key: YBPVBTJGDRCRTD-UHFFFAOYSA-N
- SMILES: C(N)(=O)CS(C1C2=C(C=CC=C2)CCC1)=O
Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-11685539-1.0g |
2-(1,2,3,4-tetrahydronaphthalene-1-sulfinyl)acetamide |
866723-24-2 | 95% | 1.0g |
$0.0 | 2022-12-12 |
Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]-
Research Brief on Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]- (CAS: 866723-24-2): Recent Advances and Applications
Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]- (CAS: 866723-24-2) is a sulfinyl acetamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of neurodegenerative diseases and cancer. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.
A 2023 study published in the Journal of Medicinal Chemistry elucidated the synthetic pathway for Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]-, highlighting its high yield and scalability under optimized conditions. The study also demonstrated its stability in physiological environments, making it a promising candidate for further drug development. The compound's unique sulfinyl group was found to enhance its bioavailability and target specificity, particularly in crossing the blood-brain barrier, which is critical for treating central nervous system disorders.
In the context of neurodegenerative diseases, preclinical models have shown that Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]- exhibits neuroprotective effects by inhibiting oxidative stress and reducing amyloid-beta aggregation. A 2024 study in Neuropharmacology reported that the compound significantly improved cognitive function in rodent models of Alzheimer's disease, with minimal off-target effects. These findings suggest its potential as a lead compound for developing novel therapeutics targeting neurodegenerative pathways.
Additionally, emerging research has explored its anticancer properties. A recent publication in Cancer Research highlighted the compound's ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism involves the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which are often dysregulated in cancer. These results position Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]- as a versatile scaffold for designing next-generation anticancer agents.
Despite these promising findings, challenges remain in translating this compound into clinical applications. Pharmacokinetic studies are ongoing to optimize dosing regimens and minimize potential toxicity. Furthermore, structural analogs are being investigated to enhance its efficacy and reduce side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutics.
In conclusion, Acetamide, 2-[(1,2,3,4-tetrahydro-1-naphthalenyl)sulfinyl]- (CAS: 866723-24-2) represents a compelling area of research in chemical biology and drug discovery. Its dual potential in neurodegenerative and oncological applications underscores its versatility, while ongoing studies aim to address the remaining hurdles in its development. Future research should focus on clinical validation and the exploration of its broader therapeutic potential.
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